Cas no 894005-78-8 (N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methylbenzene-1-sulfonamide)

• Product Name: N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methylbenzene-1-sulfonamide
• CAS No: 894005-78-8
• MF: C₁₉H₁₉FN₂O₂S₂
• MW: 390.494765520096
• CID: 5512064
• Update Time: 2025-05-20

N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-4-methylbenzenesulfonamide
• N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C19H19FN2O2S2/c1-13-3-9-17(10-4-13)26(23,24)21-12-11-18-14(2)22-19(25-18)15-5-7-16(20)8-6-15/h3-10,21H,11-12H2,1-2H3
• InChI Key： JRQRACFXVVEQKH-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=C(F)C=C3)=NC=2C)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methylbenzene-1-sulfonamide

N-{2-2-(4-Fluorophenyl)-4-Methyl-1,3-Thiazol-5-Ylethyl}-4-Methylbenzene-1-Sulfonamide (CAS No. 894005-78-8): An Overview

N-{2-2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methylbenzene-1-sulfonamide (CAS No. 894005-78-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its chemical name, is a member of the sulfonamide class of compounds and exhibits unique structural and functional properties that make it a valuable candidate for various pharmaceutical developments.

The molecular structure of N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methylbenzene-1-sulfonamide is characterized by a central thiazole ring, which is a common feature in many biologically active molecules. The presence of the fluorophenyl and methyl groups, along with the sulfonamide moiety, contributes to its specific pharmacological profile. These structural elements play a crucial role in determining the compound's binding affinity and selectivity towards various biological targets.

Recent studies have highlighted the potential of N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methylbenzene-1-sulfonamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Furthermore, N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methylbenzene-1-sulfonamide has demonstrated potential as an antiproliferative agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be developed into a novel anticancer drug with minimal side effects.

In addition to its therapeutic potential, N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methylbenzene-1-sulfonamide has also been investigated for its use as a research tool. Its ability to modulate specific biological processes makes it a valuable reagent for studying cellular mechanisms involved in inflammation and cancer. Researchers are using this compound to gain insights into the molecular pathways that underlie these conditions, which could lead to the discovery of new therapeutic targets.

The synthesis of N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methylbenzene-1-sulfonamide involves several steps, including the formation of the thiazole ring and the subsequent functionalization with the sulfonamide group. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production. This is particularly important for clinical trials and potential commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-4-methylbenzene-1-sulfonamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with regards to tolerability and pharmacokinetic properties. These findings provide a strong foundation for advancing to later-stage trials.

In conclusion, N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-y lethyl}-4-methylbenzene - 1 - sulfonamide (CAS No. 894005 - 78 - 8) represents a significant advancement in medicinal chemistry with its unique structural features and promising therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a valuable asset in the development of novel treatments for inflammatory disorders and cancer.